molecular formula C14H8INO2 B3193543 6-iodo-2-phenyl-4H-benzo[d][1,3]oxazin-4-one CAS No. 72875-83-3

6-iodo-2-phenyl-4H-benzo[d][1,3]oxazin-4-one

Cat. No.: B3193543
CAS No.: 72875-83-3
M. Wt: 349.12 g/mol
InChI Key: OCVWESVTEMYYTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-iodo-2-phenyl-4H-benzo[d][1,3]oxazin-4-one , also known as 4H-3,1-benzoxazin-4-one , is a heterocyclic compound. It features an iodine atom substituted at the 6-position , a phenyl group at the 2-position , and an oxazinone ring system. The oxazinone moiety consists of a benzene ring fused with an oxazole ring . This compound exhibits diverse biological activities and has been the subject of scientific interest .


Synthesis Analysis

A one-pot synthetic route to 2-alkyl and 2-aryl-4H-benzo[d][1,3]oxazin-4-ones has been developed. The method involves the reaction of aryl-substituted anthranilic acids with orthoesters in ethanol, catalyzed by acetic acid. Microwave conditions have also been investigated. The formation of the dihydro analogs correlated with the electron density on the aromatic ring: electron-donating groups favored the 4H-benzo[d][1,3]oxazin-4-ones, while electron-withdrawing groups tended to favor the dihydro product .


Physical and Chemical Properties Analysis

  • Melting Point : The compound typically crystallizes as off-white crystals with a melting point around 144–145°C .

Properties

CAS No.

72875-83-3

Molecular Formula

C14H8INO2

Molecular Weight

349.12 g/mol

IUPAC Name

6-iodo-2-phenyl-3,1-benzoxazin-4-one

InChI

InChI=1S/C14H8INO2/c15-10-6-7-12-11(8-10)14(17)18-13(16-12)9-4-2-1-3-5-9/h1-8H

InChI Key

OCVWESVTEMYYTB-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)I)C(=O)O2

Canonical SMILES

C1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)I)C(=O)O2

Origin of Product

United States

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